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Compound of Interest

Compound Name: Bromotrimethylsilane

Cat. No.: B050905

Essential Safety and Handling Guide for
Bromotrimethylsilane

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for
handling Bromotrimethylsilane, a flammable and corrosive compound that requires careful
management. Adherence to these procedures is critical to mitigate risks and ensure a safe
laboratory environment.

Chemical Identifier and Properties:
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Property

Value

Chemical Name

Bromotrimethylsilane

Synonyms Trimethylsilyl bromide, Trimethylbromosilane
CAS Number 2857-97-8
Molecular Formula C3HoeBrSi

Molecular Weight 153.09 g/mol [1]

Appearance Clear to yellow liquid[2]

Flash Point -12°C/10.4 °F[3] to 32 °C / 89.6 °F[2]
Boiling Point 79 °C[4]

Melting Point -43 °C[5]

Primary Hazards

Flammable, Corrosive[1]

I. Personal Protective Equipment (PPE)

The selection and proper use of PPE are the first line of defense against exposure to

Bromotrimethylsilane. The following equipment is mandatory when handling this chemical.
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PPE Category Specification

Chemical splash goggles are required.[2] For
Eye and Face operations with a higher risk of splashing, a face

shield should be worn in addition to goggles.

Wear appropriate protective gloves to prevent
Hand skin exposure.[2] Gloves must be inspected
an
prior to use and replaced immediately if signs of

degradation appeatr.[6]

An appropriate chemical-resistant lab coat or
apron must be worn.[2] For larger quantities or
Body in case of a significant spill, flame-retardant and

anti-static protective clothing is recommended.

[6]

Work should be conducted in a well-ventilated
area, preferably within a chemical fume hood.[3]
If exposure limits are exceeded or if irritation is
Respiratory experienced, a NIOSH/MSHA or European
Standard EN 149 approved respirator must be
used.[2][3] A self-contained breathing apparatus

may be necessary in emergency situations.[6]

Il. Step-by-Step Handling Protocol

A systematic approach to handling Bromotrimethylsilane is crucial. The following protocol
outlines the necessary steps from preparation to the conclusion of work.

1. Preparation:

e Ensure that a safety shower and eyewash station are readily accessible and in good working
order.[2]

 Verify that the chemical fume hood is functioning correctly.

o Assemble all necessary equipment and reagents before introducing Bromotrimethylsilane
to the work area.

e Ground and bond all containers and receiving equipment to prevent static discharge.[3][6]

o Use only spark-proof tools.[2]
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2. Handling:

e Always handle Bromotrimethylsilane inside a chemical fume hood.[3]
» Do not allow the chemical to come into contact with water or moisture, as it reacts violently.

[31[7]
» Avoid inhalation of vapors and contact with skin and eyes.[6]
o Keep the container tightly closed when not in use.[6]
o Keep away from heat, sparks, open flames, and other ignition sources.[2][3]

3. Post-Handling:

e Thoroughly wash hands and any exposed skin after handling.[2][6]
o Decontaminate all equipment used in the procedure.
o Ensure the container is tightly sealed and stored appropriately.

lll. Storage and Disposal Plan

Proper storage and disposal are critical to prevent accidents and environmental contamination.
Storage:

o Store in a tightly closed container in a cool, dry, and well-ventilated area.[2][6]

e The storage area should be designated for flammable and corrosive materials.[3]

o Store away from incompatible substances such as strong oxidizing agents, water, strong
acids, and bases.[2][3]

¢ Itis recommended to store under an inert atmosphere due to its moisture sensitivity.[3][5]
Disposal:

» Dispose of waste Bromotrimethylsilane and any contaminated materials as hazardous
waste.[2]

» All waste generators must adhere to local, state, and federal hazardous waste regulations for
complete and accurate classification and disposal.[2]
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e Do not dispose of the chemical down the drain.[6]

o Empty containers may retain product residue and should be handled as hazardous.[2]

IV. Emergency Procedures: Spill Response
Workflow

In the event of a spill, a clear and immediate response is crucial to contain the situation and
prevent harm.
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Caption: Workflow for handling a Bromotrimethylsilane spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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